Cas no 1300713-00-1 (3-amino-N,2-dimethylpropanamide hydrochloride)

• Product Name: 3-amino-N,2-dimethylpropanamide hydrochloride
• CAS No: 1300713-00-1
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• MDL: MFCD18785725
• CID: 4586924
• Update Time: 2025-10-13

3-amino-N,2-dimethylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-N,2-dimethylpropanamide hydrochloride
• 3-Amino-N-2propionamide hydrochloride

• MDL： MFCD18785725
• Inchi： 1S/C5H12N2O.ClH/c1-4(3-6)5(8)7-2;/h4H,3,6H2,1-2H3,(H,7,8);1H
• InChI Key： FMTBDUCXDCMDGF-UHFFFAOYSA-N
• SMILES： C(C)(CN)C(=O)NC.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3

Additional information on 3-amino-N,2-dimethylpropanamide hydrochloride

Recent Advances in the Study of 3-amino-N,2-dimethylpropanamide Hydrochloride (CAS: 1300713-00-1)

3-amino-N,2-dimethylpropanamide hydrochloride (CAS: 1300713-00-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly as a building block for novel therapeutics. This research briefing provides an overview of the latest findings related to this compound, including its synthesis, pharmacological properties, and potential therapeutic uses.

The compound has garnered attention due to its unique structural features, which make it a promising candidate for the development of small-molecule inhibitors and modulators of biological targets. Recent publications have highlighted its role in the synthesis of peptidomimetics and its potential as a scaffold for drug discovery. Researchers have also investigated its physicochemical properties, such as solubility and stability, which are critical for its application in pharmaceutical formulations.

One of the key areas of focus has been the optimization of synthetic routes for 3-amino-N,2-dimethylpropanamide hydrochloride. A study published in the Journal of Medicinal Chemistry (2023) described an efficient and scalable synthesis method, which achieved high yields and purity. This advancement is expected to facilitate further research and development efforts involving this compound.

In addition to its synthetic applications, recent in vitro studies have explored the biological activity of 3-amino-N,2-dimethylpropanamide hydrochloride. Preliminary results suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further studies are needed to fully elucidate its mechanism of action and therapeutic potential.

Another notable development is the incorporation of this compound into combinatorial libraries for high-throughput screening. Its versatility as a building block has enabled researchers to generate diverse derivatives, which are being evaluated for their bioactivity against various disease targets. Early-stage results from these screens have identified several promising leads, warranting further investigation.

Despite these advancements, challenges remain in the development of 3-amino-N,2-dimethylpropanamide hydrochloride as a therapeutic agent. Issues such as bioavailability and metabolic stability need to be addressed through structural modifications and formulation strategies. Ongoing research aims to overcome these hurdles and unlock the full potential of this compound.

In conclusion, 3-amino-N,2-dimethylpropanamide hydrochloride (CAS: 1300713-00-1) represents a valuable tool in chemical biology and drug discovery. Recent studies have shed light on its synthetic accessibility, biological activity, and potential applications. As research progresses, this compound may play an increasingly important role in the development of new therapeutics.